2-Methyl-3-pyrrolidinone hydrochloride

• IUPAC Name: 2-methylpyrrolidin-3-one;hydrochloride
• InChI: InChI=1S/C5H9NO.ClH/c1-4-5(7)2-3-6-4;/h4,6H,2-3H2,1H3;1H
• InChI Key: UHWLTDZLFWQSHN-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)CCN1.Cl
• Molecular Formula: C5H10ClNO
• Molecular Weight: 135.59 g/mol
• CAS RN: 1888879-04-6

Description

Synthesis Analysis

The synthesis of 2-Methyl-3-pyrrolidinone hydrochloride can be achieved through various methods. One common approach involves cyclization reactions, such as the Pictet-Spengler cyclization. For instance, a methylene group can be incorporated through a spontaneously Pictet-Spengler cyclization to form new ligands .

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrrolidinone ring with a methyl group attached to the nitrogen atom. The spatial orientation of substituents on the pyrrolidine ring can significantly impact the biological profile of drug candidates .

Chemical Reactions Analysis

• Aza-Cope-Mannich Cyclization : Under certain conditions, it can undergo an efficient alkene aza-Cope-Mannich cyclization to form 3-alkyl-1-tosyl pyrrolidines .

Physical And Chemical Properties Analysis

• Solubility : It is a polar solvent widely used in organic chemistry and polymer chemistry .

Scientific Research Applications

Controlled Hydrolysis and Structural Characterization

2-Methyl-3-pyrrolidinone hydrochloride is utilized in the controlled hydrolysis of aryltellurium trichlorides. This process involves the formation of molecular adducts through the interaction with pyrrolidinones, providing insights into the structural characterization of monomeric aryltellurium(IV) monohydroxides. Such studies are crucial for understanding the chemical behavior and potential applications of aryltellurium compounds in organic synthesis and catalysis (Misra et al., 2011).

Synthesis of Pyrrolidines

Pyrrolidines, which are important heterocyclic organic compounds, show significant potential in medicine and industry, such as dyes or agrochemical substances. The synthesis of pyrrolidines via [3+2] cycloaddition demonstrates the versatility of this compound in facilitating reactions under mild conditions, leading to compounds with biological effects (Żmigrodzka et al., 2022).

Pharmaceutical and Biological Applications

The chemical properties of this compound make it a candidate for use in pharmaceutical and biological research. For example, it can be used as a solvent or reagent in the synthesis of bioactive compounds, including pyrrolidinone derivatives that show promise as antimicrobial agents or in the development of treatments for neurodegenerative diseases (Scott et al., 2011).

Material Science and Solvent Applications

In material science, this compound is used for its solvent properties, particularly in the extraction of substances from coals and lignites. The molecular composition of extracts obtained through Soxhlet extraction using N-Methyl-2-pyrrolidinone showcases the solvent's ability to extract more substance than other solvents, providing valuable insights into the composition and potential applications of coal and lignite extracts (Ni et al., 2016).

Antimicrobial Research

The synthesis of new compounds with potential antimicrobial activity also represents a significant application of this compound. Research into pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrates the compound's utility in creating molecules that exhibit antibacterial and antifungal activities, comparable to standard antibiotic drugs (Hossan et al., 2012).

Safety and Hazards

2-Methyl-3-pyrrolidinone hydrochloride is considered hazardous, with potential risks related to flammability, skin corrosion/irritation, and reproductive toxicity .

Mechanism of Action

Target of Action

2-Methyl-3-pyrrolidinone hydrochloride is a type of pyrrolidine alkaloid . Pyrrolidine alkaloids have been shown to interact with a variety of biological targets, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological targets . .

Mode of Action

Pyrrolidine alkaloids, in general, have been shown to exert their effects through various mechanisms depending on their specific targets . For example, some pyrrolidine alkaloids have been shown to possess significant anti-bacterial activity .

Biochemical Pathways

Pyrrolidine alkaloids have been shown to affect a variety of biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

It’s worth noting that the physicochemical properties of a compound can significantly influence its pharmacokinetic properties .

Result of Action

Pyrrolidine alkaloids have been shown to exert a variety of effects at the molecular and cellular level, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological effects .